1-Iodo-3-(3-methylphenyl)bicyclo[1.1.1]pentane

• IUPAC Name: 1-iodo-3-(3-methylphenyl)bicyclo[1.1.1]pentane
• InChI: InChI=1S/C12H13I/c1-9-3-2-4-10(5-9)11-6-12(13,7-11)8-11/h2-5H,6-8H2,1H3
• InChI Key: TULXNBSQXGZLPN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C23CC(C2)(C3)I
• Molecular Formula: C12H13I
• Molecular Weight: 284.14 g/mol

Description

Synthesis Analysis

The synthesis of 1,3-disubstituted bicyclo[1.1.1]pentanes (BCPs), such as “1-Iodo-3-(3-methylphenyl)bicyclo[1.1.1]pentane”, can be achieved by cross-coupling reactions using transition metal catalysts. Two main strategies are described to access these 1,3-disubstituted BCPs, either from nucleophilic BCPs or electrophilic BCPs.

Molecular Structure Analysis

The molecular structure of “1-Iodo-3-(3-methylphenyl)bicyclo[1.1.1]pentane” consists of three rings of four carbon atoms each. It is a highly strained molecule. The InChI code for this compound is 1S/C6H9I/c1-5-2-6(7,3-5)4-5/h2-4H2,1H3.

Chemical Reactions Analysis

The reactivity of “1-Iodo-3-(3-methylphenyl)bicyclo[1.1.1]pentane” has been investigated in various studies. For instance, one study reported a novel reaction for the synthesis of 1-azido-3-heteroaryl bicyclo[1.1.1]pentanes via azidoheteroarylation of [1.1.1]propellane. In this strategy, the azido radical generated from the interaction of PIDA and TMSN3 selectively followed addition to [1.1.1]propellane to form the carbon-centered radical intermediate.